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Compound of Interest

Compound Name: Biotin-TAT (47-57)

Cat. No.: B13927712

Biotin-TAT(47-57) Technical Support Center

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on the stability and storage of Biotin-TAT(47-57).

Frequently Asked Questions (FAQs)

Q1: How should | store the lyophilized Biotin-TAT(47-57) peptide?

Al: For long-term storage, lyophilized Biotin-TAT(47-57) should be stored at -20°C or -80°C in
a tightly sealed container, protected from light and moisture.[1][2] For short-term storage of a
few days to weeks, it can be kept at 4°C.[3] It is crucial to minimize exposure to atmospheric
moisture, so allow the vial to warm to room temperature in a desiccator before opening.

Q2: What is the recommended solvent for reconstituting Biotin-TAT(47-57)?

A2: Biotin-TAT(47-57) is soluble in water (H20) at a concentration of = 50 mg/mL.[4] It is also
soluble in DMSO. For biological applications, sterile, nuclease-free water or a buffer
appropriate for your experiment is recommended.

Q3: How should I store Biotin-TAT(47-57) in solution?

A3: Peptide solutions are significantly less stable than their lyophilized form. For optimal
stability, stock solutions of Biotin-TAT(47-57) should be aliquoted into single-use volumes to
avoid repeated freeze-thaw cycles and stored at -80°C for up to 6 months or at -20°C for up to
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1 month.[4] When stored at -20°C, ensure the solution is sealed to prevent moisture absorption
and kept away from light.[4]

Q4: Can | store the Biotin-TAT(47-57) solution at 4°C?

A4: Storing peptide solutions at 4°C is not recommended for extended periods as it can lead to
degradation. If short-term storage at 4°C is necessary, it should not exceed a few days.

Q5: What are the main factors that can cause Biotin-TAT(47-57) to degrade?

A5: Several factors can contribute to the degradation of Biotin-TAT(47-57):

Moisture: The presence of water can lead to hydrolysis of the peptide bonds.
o Temperature: Higher temperatures accelerate degradation reactions.
e pH: Extreme pH values can cause hydrolysis and other chemical modifications.

o Oxidation: The peptide sequence of TAT(47-57) (YGRKKRRQRRR) does not contain highly
susceptible residues like Cysteine or Methionine, but oxidation can still occur over time.

o Repeated Freeze-Thaw Cycles: These cycles can physically damage the peptide structure.
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Issue

Possible Cause

Recommended Solution

Loss of biological activity

Peptide degradation due to

improper storage.

Ensure the peptide is stored as
recommended in the FAQs.
Use fresh aliquots for each
experiment. Perform a stability
test (see Experimental

Protocols).

Contamination of the stock

solution.

Use sterile techniques when
preparing and handling
solutions. Filter-sterilize the
reconstituted peptide solution if

necessary.

Precipitation of the peptide

upon reconstitution or in buffer

The solubility limit has been

exceeded.

Try dissolving the peptide at a
lower concentration. Gentle
vortexing or sonication can aid

dissolution.

The pH of the buffer is close to
the isoelectric point of the

peptide.

Adjust the pH of the buffer. For
basic peptides like TAT(47-57),
a slightly acidic pH may

improve solubility.

Inconsistent experimental

results

Inaccurate peptide
concentration due to improper
handling of the lyophilized

powder.

Allow the vial to equilibrate to
room temperature before
opening to prevent moisture

condensation on the powder.

Degradation of the peptide in
the experimental buffer.

Assess the stability of the
peptide in your specific
experimental buffer and at the
working temperature (see

Experimental Protocols).

Quantitative Data Summary
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Parameter Condition i\ge:}lue/Reoommendat Reference
Storage (Lyophilized) Long-term -20°C to -80°C [1112]
Short-term 4°C (days to weeks) [3]

Storage (In Solution) -80°C Up to 6 months [4]

-20°C Up to 1 month [4]

Solubility Water (H20) > 50 mg/mL [4]

DMSO Soluble [5]

Experimental Protocols

Protocol 1: Assessment of Biotin-TAT(47-57) Solubility

Objective: To determine the solubility of Biotin-TAT(47-57) in a specific buffer.

Materials:

Vortex mixer

Methodology:

Lyophilized Biotin-TAT(47-57)
Buffer of interest (e.g., PBS, Tris-HCI)

Microcentrifuge tubes

Spectrophotometer or HPLC system

e Weigh a precise amount of lyophilized Biotin-TAT(47-57).

e Add a small, measured volume of the buffer to the peptide.

o Vortex the solution gently for 2 minutes.
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 Visually inspect for any undissolved patrticles.

« If the peptide has dissolved completely, repeat steps 2-4 with increasing amounts of peptide
until precipitation is observed.

« To quantify the dissolved peptide, centrifuge the saturated solution to pellet any undissolved
material and measure the absorbance of the supernatant at 280 nm (due to the Tyrosine
residue) or analyze by HPLC.

Protocol 2: Assessment of Biotin-TAT(47-57) Stability in
Solution

Objective: To evaluate the stability of Biotin-TAT(47-57) in a specific buffer over time at a given
temperature.

Materials:

Reconstituted Biotin-TAT(47-57) stock solution

Buffer of interest

Incubator or water bath set to the desired temperature

HPLC system with a C18 column

Mass spectrometer (optional)

Methodology:

Prepare a solution of Biotin-TAT(47-57) in the buffer of interest at a known concentration.

Aliquot the solution into multiple tubes.

Take a "time zero" sample and analyze it immediately by reverse-phase HPLC (RP-HPLC).

Incubate the remaining aliquots at the desired temperature (e.g., 4°C, 25°C, 37°C).
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o At predetermined time points (e.g., 1, 3, 7, 14 days), remove an aliquot and analyze it by RP-
HPLC.

o Compare the peak area of the intact Biotin-TAT(47-57) at each time point to the time-zero
sample to determine the percentage of remaining peptide.

o (Optional) Use mass spectrometry to identify any degradation products.

Visualizations

Start Solubilization Process Quantification End

Weigh Lyophilized ( N \ If Saturated ( § Measure Absurbancel\ o -
Biotin-TAT(47-57) kAdd Buffer Vortex Visually Inspect) kCenmfuge Analyze by HPLC ) Solubility Determined

Click to download full resolution via product page

Caption: Workflow for assessing Biotin-TAT(47-57) solubility.
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Caption: Workflow for assessing Biotin-TAT(47-57) stability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Biotin-TAT (47-57) - 1 mg [anaspec.com]

2. genscript.com [genscript.com]

3. Internalization of novel non-viral vector TAT-streptavidin into human cells - PMC
[pmc.ncbi.nlm.nih.gov]

4. medchemexpress.com [medchemexpress.com]

5. Biotin-TAT (47-57) acetate Supplier | CAS | AOBIOUS [aobious.com]

To cite this document: BenchChem. [Biotin-TAT (47-57) stability and storage conditions].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13927712#biotin-tat-47-57-stability-and-storage-
conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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